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molecular formula C9H11BrClN3O B8765653 (5-Bromo-2-chloro-pyrimidine-4-yl)-(tetrahydro-pyran-4-yl)-amine

(5-Bromo-2-chloro-pyrimidine-4-yl)-(tetrahydro-pyran-4-yl)-amine

Cat. No. B8765653
M. Wt: 292.56 g/mol
InChI Key: OBBNSCCCDZQNNO-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Patent
US08524724B2

Procedure details

In the reaction of 5-bromo-2,4-dichloropyrimidine (300 mg, 1.32 mmol) with tetrahydropyran-4-ylamine (144 mg, 1.42 mmol) according to GP 2, the desired product is obtained in 83% yield (320 mg) after chromatographic purification (silica gel, ethyl acetate/hexane with ethyl acetate: 0-100%).
Name
5-bromo-2,4-dichloropyrimidine
Quantity
300 mg
Type
reactant
Reaction Step One
Name
tetrahydropyran-4-ylamine
Quantity
144 mg
Type
reactant
Reaction Step One
Name
desired product
Yield
83%

Identifiers

REACTION_CXSMILES
[Br:1][C:2]1[C:3](Cl)=[N:4][C:5]([Cl:8])=[N:6][CH:7]=1.[O:10]1[CH2:15][CH2:14][CH:13]([NH2:16])[CH2:12][CH2:11]1>>[Br:1][C:2]1[C:3]([NH:16][CH:13]2[CH2:14][CH2:15][O:10][CH2:11][CH2:12]2)=[N:4][C:5]([Cl:8])=[N:6][CH:7]=1

Inputs

Step One
Name
5-bromo-2,4-dichloropyrimidine
Quantity
300 mg
Type
reactant
Smiles
BrC=1C(=NC(=NC1)Cl)Cl
Name
tetrahydropyran-4-ylamine
Quantity
144 mg
Type
reactant
Smiles
O1CCC(CC1)N

Conditions

Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Outcomes

Product
Name
desired product
Type
product
Smiles
BrC=1C(=NC(=NC1)Cl)NC1CCOCC1
Measurements
Type Value Analysis
YIELD: PERCENTYIELD 83%

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.